1-Benzhydryl-3-((3-methoxytetrahydrothiophen-3-yl)methyl)urea
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Description
1-Benzhydryl-3-((3-methoxytetrahydrothiophen-3-yl)methyl)urea is a useful research compound. Its molecular formula is C20H24N2O2S and its molecular weight is 356.48. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
Synthesis of Cyclic Dipeptidyl Ureas : Research demonstrated the synthesis of 3-hydroxy-6-oxo[1,2,4]triazin-1-yl alaninamides, representing a new class of cyclic dipeptidyl ureas. This synthesis involves Ugi reactions and provides a framework for designing pseudopeptidic triazines with potential biological activity (Sañudo et al., 2006).
Nucleophilic Reactivities of Indoles : A study on the nucleophilic reactivities of indoles with benzhydryl cations explores the kinetic aspects of coupling reactions, which could be relevant for the design of new urea derivatives with specific reactivities (Lakhdar et al., 2006).
Biological Activity and Interactions
Urea Derivatives as Enzyme Inhibitors : Novel urea and bis-urea derivatives were synthesized and evaluated for their antiproliferative activity against various cancer cell lines, demonstrating the potential of urea-based compounds in the development of anticancer drugs. These compounds exhibited selective activity, highlighting the importance of structural modifications for biological specificity (Perković et al., 2016).
Interaction with DNA : The interaction of new tetradentate Schiff bases containing urea with calf thymus DNA was studied, indicating that such compounds can bind to DNA in an intercalative mode. This interaction is crucial for understanding the potential therapeutic applications of urea derivatives in targeting genetic material (Ajloo et al., 2015).
Material and Chemical Applications
- Novel Synthesis Approaches : The synthesis of benzhydryl-phenylureas through an unexpected rearrangement under microwave irradiation opens new avenues for accessing urea derivatives, showcasing the importance of innovative synthesis methods in creating compounds with potential applications in materials science or as chemical intermediates (Muccioli et al., 2003).
Properties
IUPAC Name |
1-benzhydryl-3-[(3-methoxythiolan-3-yl)methyl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N2O2S/c1-24-20(12-13-25-15-20)14-21-19(23)22-18(16-8-4-2-5-9-16)17-10-6-3-7-11-17/h2-11,18H,12-15H2,1H3,(H2,21,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WXPJVCDYBKGQPS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1(CCSC1)CNC(=O)NC(C2=CC=CC=C2)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.